Cas no 1286705-50-7 (N-{1-(hydroxymethyl)cyclopropylmethyl}-3-(4-methoxyphenyl)propanamide)

• Product Name: N-{1-(hydroxymethyl)cyclopropylmethyl}-3-(4-methoxyphenyl)propanamide
• CAS No: 1286705-50-7
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5824021
• PubChem ID: 49739127
• Update Time: 2025-05-19

N-{1-(hydroxymethyl)cyclopropylmethyl}-3-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(hydroxymethyl)cyclopropylmethyl}-3-(4-methoxyphenyl)propanamide
• VU0528993-1
• 1286705-50-7
• N-[[1-(hydroxymethyl)cyclopropyl]methyl]-3-(4-methoxyphenyl)propanamide
• N-((1-(hydroxymethyl)cyclopropyl)methyl)-3-(4-methoxyphenyl)propanamide
• N-{[1-(hydroxymethyl)cyclopropyl]methyl}-3-(4-methoxyphenyl)propanamide
• AKOS019278590
• F5964-0114

• Inchi： 1S/C15H21NO3/c1-19-13-5-2-12(3-6-13)4-7-14(18)16-10-15(11-17)8-9-15/h2-3,5-6,17H,4,7-11H2,1H3,(H,16,18)
• InChI Key： DCTGICSBOLPEES-UHFFFAOYSA-N
• SMILES： OCC1(CNC(CCC2C=CC(=CC=2)OC)=O)CC1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-{1-(hydroxymethyl)cyclopropylmethyl}-3-(4-methoxyphenyl)propanamide

N-{1-(Hydroxymethyl)cyclopropylmethyl}-3-(4-methoxyphenyl)propanamide: A Comprehensive Overview

N-{1-(Hydroxymethyl)cyclopropylmethyl}-3-(4-methoxyphenyl)propanamide, identified by the CAS number 1286705-50-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a cyclopropyl group with a hydroxymethyl substituent and a propanamide chain attached to a methoxyphenyl moiety, making it a versatile candidate for various chemical modifications and biological evaluations.

The cyclopropyl ring in the molecule is a key structural element, known for its strain energy and reactivity. This strained ring system can participate in various chemical transformations, making it a valuable component in synthetic chemistry. The hydroxymethyl group attached to the cyclopropyl ring introduces additional functionality, such as hydrogen bonding capabilities, which can influence the compound's solubility and bioavailability. The 4-methoxyphenyl group adds aromatic stability and potential for further substitution, enhancing the molecule's versatility in different chemical environments.

Recent studies have explored the propanamide functionality of this compound, highlighting its role in peptide synthesis and as a precursor for bioactive molecules. The amide bond is known for its stability and ability to form hydrogen bonds, which are crucial for molecular recognition in biological systems. Researchers have also investigated the methoxyphenyl group's influence on the compound's pharmacokinetic properties, suggesting potential applications in drug delivery systems.

One of the most promising areas of research involving N-{1-(Hydroxymethyl)cyclopropylmethyl}-3-(4-methoxyphenyl)propanamide is its role in medicinal chemistry. The compound has been evaluated for its ability to modulate enzyme activity and interact with cellular receptors. For instance, studies have shown that the cyclopropyl group can act as a bioisostere for other cyclic structures, potentially offering new avenues for drug design. Additionally, the hydroxymethyl substituent has been implicated in enhancing the compound's metabolic stability, a critical factor in drug development.

The synthesis of N-{1-(Hydroxymethyl)cyclopropylmethyl}-3-(4-methoxyphenyl)propanamide involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to improve yield and purity, employing techniques such as Suzuki coupling and amide bond formation. These advancements have made the compound more accessible for further experimentation and analysis.

From a pharmacological perspective, this compound has shown promise in preclinical models of disease. Its ability to penetrate cellular membranes and interact with key biomolecules makes it a candidate for treating conditions such as inflammation, neurodegenerative disorders, and infectious diseases. Ongoing studies are focusing on optimizing its bioavailability and minimizing potential off-target effects to enhance its therapeutic potential.

In conclusion, N-{1-(Hydroxymethyl)cyclopropylmethyl}-3-(4-methoxyphenyl)propanamide (CAS No. 1286705-50-7) represents a valuable addition to the arsenal of compounds being explored for their chemical and biological properties. Its unique structure, combined with recent advancements in synthesis and pharmacology, positions it as a compelling subject for future research and development.